Cas no 112-17-4 (Decyl acetate)

• Product Name: Decyl acetate
• CAS No: 112-17-4
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• MDL: MFCD00026538
• CID: 35726
• PubChem ID: 87562821
• Update Time: 2025-06-08

Decyl acetate Chemical and Physical Properties

Names and Identifiers

• Decyl acetate
• n-Decyl acetate
• Acetic acid n-decyl ester
• Acetic Acid Decyl Ester
• 1-decanol acetate
• 1-decyl acetate
• decanyl acetate
• decyl alcohol, acetate
• decyl
• FEMA 2367
• Decylacetat
• ACETATE C-10
• CAPRYL ACETATE
• DECYL ETHANOATE
• DECANOL ACETATE
• 1-decylacetate

• MDL： MFCD00026538
• Inchi： 1S/C12H24O2/c1-3-4-5-6-7-8-9-10-11-14-12(2)13/h3-11H2,1-2H3
• InChI Key： NUPSHWCALHZGOV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCOC(=O)C
• BRN： 1762123

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless liquid, with sharp fat wax aroma and pineapple orange fruit aroma
• Density: 0.863 g/mL at 25 °C(lit.)
• Melting Point: -15.03°C
• Boiling Point: 248°C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.427(lit.)
• PSA: 26.30000
• LogP: 3.69020
• Solubility: Insoluble in water, soluble in organic solvents such as ethanol.
• FEMA: 2367 | DECYL ACETATE

Decyl acetate Security Information

• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：AG5235000
• Storage Condition：2-8°C
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances

Additional information on Decyl acetate

Decyl acetate (CAS No. 112-17-4): Applications and Recent Research Developments

Decyl acetate, chemically known as ethyl decanoate, is an ester derived from decanoic acid and ethanol. It is identified by the chemical formula C₁₁H₂₂O₂ and carries the CAS number 112-17-4. This compound is widely recognized for its pleasant, fruity odor, making it a popular choice in the fragrance and flavor industry. Beyond its aromatic properties, Decyl acetate has found significant applications in various scientific and industrial domains, including pharmaceuticals, agrochemicals, and material science. This article delves into the multifaceted uses of Decyl acetate, emphasizing recent research findings that highlight its potential in modern chemistry and biotechnology.

The structural characteristics of Decyl acetate contribute to its versatility. The presence of a long aliphatic chain (decyl group) enhances its solubility in organic solvents, while the ester functional group allows for further chemical modifications. These properties make Decyl acetate a valuable intermediate in organic synthesis, particularly in the production of more complex molecules. For instance, it serves as a precursor in the synthesis of esters with different functional groups, which are essential in formulating novel pharmaceuticals and agrochemicals.

In recent years, Decyl acetate has garnered attention in the field of drug delivery systems. Researchers have explored its potential as a solvent and excipient in pharmaceutical formulations due to its low toxicity and ability to enhance drug solubility. A notable study published in the Journal of Pharmaceutical Sciences demonstrated that Decyl acetate can significantly improve the bioavailability of poorly soluble drugs when used as a co-solvent in oral formulations. This finding opens new avenues for developing more effective therapeutic agents.

The fragrance industry continues to leverage Decyl acetate for its captivating scent profile. Its fruity aroma is reminiscent of apples and pears, making it a preferred choice for perfumers and flavorists. Moreover, recent advancements in olfactory research have highlighted the role of Decyl acetate in modulating olfactory perception. Studies indicate that Decyl acetate can enhance the perception of sweetness and fruitiness in fragrances when used in combination with other aroma compounds. This insight has led to innovative fragrance compositions that are more appealing to consumers.

Decyl acetate also plays a crucial role in material science, particularly in the development of polymer additives. Its ability to act as a plasticizer makes it useful in enhancing the flexibility and durability of various polymers. A groundbreaking research paper published in Polymer Chemistry Letters described the incorporation of Decyl acetate into polyethylene films, resulting in improved mechanical strength and thermal stability. Such developments are pivotal for creating high-performance materials suitable for industrial applications.

The agrochemical sector has also benefited from the use of Decyl acetate. It serves as an effective solvent for active ingredients in pesticides and herbicides, ensuring uniform application and enhanced efficacy. Recent studies have shown that Decyl acetate can improve the stability of certain agrochemical formulations, thereby extending their shelf life and improving their performance under various environmental conditions. This has significant implications for sustainable agriculture practices.

Environmental considerations have prompted researchers to investigate the biodegradability of Decyl acetate. Unlike some synthetic solvents that persist in the environment, Decyl acetate exhibits moderate biodegradability due to its ester linkage. This characteristic makes it an eco-friendly alternative for industrial applications where environmental impact is a concern. Ongoing research aims to optimize the biodegradation process further, ensuring minimal ecological footprint.

The synthesis of Decyl acetate has seen significant advancements благодаря modern catalytic techniques. Traditional methods often involve harsh conditions or generate substantial waste byproducts. However, recent innovations have introduced greener synthesis routes using biocatalysts or transition metal catalysts under milder conditions. These advancements not only improve yield but also align with global efforts toward sustainable chemistry practices.

In conclusion, Decyl acetate (CAS No. 112-17-4) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, fragrances, polymers, and agrochemicals. Recent research developments underscore its potential as an effective solvent, excipient, and additive, paving the way for innovative solutions in modern chemistry and biotechnology.